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Abstract

This technical guide provides an in-depth overview of cuprous cyanide (CuCN), a versatile and
crucial reagent in modern chemistry. With the CAS Registry Number 544-92-3, this inorganic
compound is a cornerstone in the synthesis of nitriles and the formation of organocuprates,
both of which are pivotal in the development of pharmaceuticals and other complex organic
molecules. This document consolidates essential quantitative data, detailed experimental
protocols for its primary applications, and visual representations of key chemical
transformations to serve as a comprehensive resource for the scientific community.

Chemical and Physical Properties

Cuprous cyanide is an off-white to pale yellow or greenish powder, a color variation often
attributed to the presence of Cu(ll) impurities.[1][2][3][4] It is an inorganic coordination polymer
with the chemical formula CuCN.[1]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and toxicological properties of
cuprous cyanide.
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Identifier Value Reference

CAS Registry Number 544-92-3 [L151617118]

Molecular Formula CuCN [11[416171

Molecular Weight 89.56 g/mol [L1[31[41[61[7]

IUPAC Name Copper(l) cyanide [11[3]
Cuprous cyanide, Copper

Synonyms P ) Y PP [11161[7]
cyanide

Physical Property Value Reference

Off-white / pale yellow /

Appearance greenish powder/crystalline [L1121131[4119]
solid

Melting Point 474 °C (885 °F; 747 K) [1][41[6][9]

Density 2.92 g/cm3 [11[416191

Solubility in Water

Negligible (Solubility Product
(Ksp): 3.47x10729)

[1](2]3][6]

Solubility in other solvents

Insoluble in ethanol and cold
dilute acids. Soluble in
agueous ammonia, pyridine,
N-methylpyrrolidone, and
solutions containing excess
cyanide ions (e.g., KCN,
NaCN).

[1]i2]6]e]

Crystal Structure

Exists in two polymorphs: a
low-temperature (LT-CuCN)
monoclinic form and a high-
temperature (HT-CuCN)

hexagonal form.

[1]9]
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Toxicological Data Value Reference

Oral LD50 (rat) 1265 mg/kg [41[10][11]

H300 (Fatal if swallowed),
H310 (Fatal in contact with

Hazard Statements skin), H330 (Fatal if inhaled), [1]
H410 (Very toxic to aquatic life

with long lasting effects)

Signal Word Danger [1]

Key Applications in Chemical Synthesis

Cuprous cyanide is a prominent reagent in organic chemistry, primarily utilized in the
Rosenmund—von Braun reaction for the synthesis of aryl nitriles and in the formation of
organocuprates for carbon-carbon bond formation.

The Rosenmund-von Braun Reaction

This reaction facilitates the conversion of aryl halides to aryl nitriles, a critical transformation in
the synthesis of many pharmaceuticals and agrochemicals. The reaction typically involves
heating an aryl halide with a stoichiometric amount of cuprous cyanide, often in a high-boiling
polar solvent like DMF, pyridine, or nitrobenzene.[12][13][14]

e Reagents and Setup: In a reaction vessel equipped with a magnetic stirrer, condenser, and
nitrogen inlet, combine the aryl halide (1 equivalent) and cuprous cyanide (1.2-2
equivalents).

e Solvent Addition: Add a high-boiling point aprotic polar solvent (e.g., DMF, NMP, or pyridine).

e Reaction Conditions: Heat the reaction mixture to a high temperature (typically 150-200 °C)
under a nitrogen atmosphere.

» Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g.,
TLC, GC-MS, or LC-MS).
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o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.
Quench the reaction with an aqueous solution of a complexing agent for copper, such as
agueous ammonia or a solution of ethylenediamine, to dissolve the copper salts. Extract the
product with an organic solvent. The organic layers are then combined, washed, dried, and
concentrated under reduced pressure. The crude product is purified by a suitable method,
such as column chromatography or recrystallization.

Note: Recent advancements have shown that the addition of ligands like L-proline can promote
the reaction at lower temperatures (80-120 °C), enhancing its applicability to sensitive
substrates.[15]

The mechanism of the Rosenmund—von Braun reaction is thought to involve the oxidative
addition of the aryl halide to a copper(l) species, forming a Cu(lll) intermediate. This is followed
by reductive elimination to yield the aryl nitrile and regenerate a copper(l) species.[12]

Aryl Nitrile (Ar-CN)

CuX

Aryl Halide (Ar-X)

Oxidative Addition Reductive Elimination

Click to download full resolution via product page

Caption: Mechanism of the Rosenmund-von Braun Reaction.

Formation and Reactions of Organocuprates

Cuprous cyanide is instrumental in the preparation of various organocuprate reagents,
including Gilman reagents (RzCuLi) and higher-order cyanocuprates (R2Cu(CN)Liz2).[1][16]
These reagents are highly valued for their ability to form new carbon-carbon bonds with high
selectivity and are generally less basic and more selective than their organolithium or Grignard
counterparts.[17]

o Preparation of the Organolithium Reagent: Prepare the organolithium reagent (RLI) in an
appropriate solvent (e.g., diethyl ether or THF) under an inert atmosphere.
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Formation of the Cuprate: In a separate flask under an inert atmosphere, suspend cuprous
cyanide (1 equivalent) in anhydrous THF. Cool the suspension to a low temperature (typically
-78 °C). Slowly add the organolithium reagent (1 equivalent) to the CuCN suspension. Allow
the mixture to stir at this temperature for a period to ensure complete formation of the lower-
order cyanocuprate (RCu(CN)Li).

Reaction with Electrophile: To the freshly prepared cyanocuprate solution at -78 °C, add the
a,B-unsaturated ketone (1 equivalent) dissolved in anhydrous THF.

Quenching and Work-up: After the reaction is complete (monitored by TLC), quench the
reaction at low temperature by adding a saturated aqueous solution of ammonium chloride.
Allow the mixture to warm to room temperature.

Extraction and Purification: Extract the product with an organic solvent (e.g., diethyl ether).
The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,
MgSOa4 or Na2S0a4), and concentrated in vacuo. The crude product is then purified by column
chromatography.
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Caption: General workflow for organocuprate formation and reaction.
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Safety and Handling

Cuprous cyanide is highly toxic and must be handled with extreme caution in a well-ventilated
fume hood.[3] It is fatal if swallowed, inhaled, or in contact with skin.[10] Contact with acids
liberates highly toxic hydrogen cyanide gas.[6][9][18] Appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety goggles, is mandatory. All waste
containing cuprous cyanide must be disposed of as hazardous waste according to institutional
and governmental regulations.

Conclusion

Cuprous cyanide remains an indispensable tool for chemists in research and industry. Its
unique reactivity in the synthesis of nitriles and as a precursor to a wide array of organocuprate
reagents solidifies its importance in the construction of complex molecular architectures,
including those with significant biological activity. A thorough understanding of its properties,
reaction protocols, and safety considerations, as outlined in this guide, is essential for its
effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0193966.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM029-0-06.pdf
https://www.cdhfinechemical.com/images/product/msds/66_1399441835_CuprousCyanide-CASNO-544-92-3-MSDS.pdf
https://www.organic-chemistry.org/namedreactions/rosenmund-von-braun-reaction.shtm
https://en.wikipedia.org/wiki/Rosenmund%E2%80%93von_Braun_reaction
https://synarchive.com/named-reactions/rosenmund-von-braun-reaction
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2007-992409
https://en.wikipedia.org/wiki/Reactions_of_organocopper_reagents
https://en.chem-station.com/reactions-2/2014/08/organocuprates.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0193966_EN.htm
https://www.benchchem.com/product/b1143707#cuprous-cyanide-cas-registry-number
https://www.benchchem.com/product/b1143707#cuprous-cyanide-cas-registry-number
https://www.benchchem.com/product/b1143707#cuprous-cyanide-cas-registry-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

